Cas no 2220243-41-2 (3"-O-Desmethylspinorhamnoside)
3"-O-Desmethylspinorhamnoside structure
Product Name:3"-O-Desmethylspinorhamnoside
3"-O-Desmethylspinorhamnoside Chemical and Physical Properties
Names and Identifiers
-
- 2220243-41-2
- AKOS040762682
- 3'-O-Desmethylspinorhamnoside
- CHEMBL4159423
- 3"-O-Desmethylspinorhamnoside
-
- Inchi： InChI=1S/C33H38O15/c1-12-21(35)24(38)26(40)31(43-12)48-30-25(39)22(36)13(2)44-32(30)47-29-23(37)20-17(34)11-18-16(10-19(45-18)33(3,4)41)28(20)46-27(29)14-6-8-15(42-5)9-7-14/h6-13,21-22,24-26,30-32,34-36,38-41H,1-5H3
- InChI Key： HZYVKPMTUKWUOG-UHFFFAOYSA-N
- SMILES： COc1ccc(cc1)-c1oc2c3cc(oc3cc(O)c2c(=O)c1OC1OC(C)C(O)C(O)C1OC1OC(C)C(O)C(O)C1O)C(C)(C)O
Computed Properties
- Exact Mass: 674.22107050g/mol
- Monoisotopic Mass: 674.22107050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 48
- Rotatable Bond Count: 7
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 227Ų
Experimental Properties
- Color/Form: Yellow powder
3"-O-Desmethylspinorhamnoside Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
3"-O-Desmethylspinorhamnoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O47500-5 mg |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 5mg |
¥6880.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5478-5mg |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 5mg |
￥ 4890 | 2024-07-24 | ||
| TargetMol Chemicals | TN5478-1 ml * 10 mm |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 1 ml * 10 mm |
￥ 7430 | 2024-07-24 |
3"-O-Desmethylspinorhamnoside Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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